1-(3-Carboxyphenyl)-2-thiourea

• IUPAC Name: 3-(carbamothioylamino)benzoic acid
• InChI: InChI=1S/C8H8N2O2S/c9-8(13)10-6-3-1-2-5(4-6)7(11)12/h1-4H,(H,11,12)(H3,9,10,13)
• InChI Key: JRQJYVACDJEUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=S)N)C(=O)O
• Molecular Formula: C8H8N2O2S
• DSSTOX Substance ID: DTXSID20356218
• Molecular Weight: 196.23 g/mol
• CAS No.: 37182-75-5

Description

1-(3-Carboxyphenyl)-2-thiourea (CPTU) is an organic compound used in a variety of scientific applications. It is an aromatic heterocyclic compound containing a thiourea group and a carboxyphenyl group. CPTU is an important reagent in organic synthesis and has various applications in scientific research.

Scientific Research Applications

• Synthesis and Chemical Applications

  • Thioureas, including 1-(3-Carboxyphenyl)-2-thiourea, play a significant role in organic chemistry. For instance, thioureas are involved in [3+2] cycloaddition with donor-acceptor cyclopropanes, leading to the efficient production of 2-amino-4,5-dihydrothiophenes. These compounds are crucial in various organic transformations and can be used to produce heterocyclic cores, demonstrating their versatility in synthetic chemistry (Xie et al., 2019).

• Coordination Chemistry and Molecular Docking Studies

  • Thiourea derivatives, including those similar to this compound, have been studied for their ability to form complexes with metals. These complexes exhibit interesting properties such as interaction with DNA and potential as antioxidants. Molecular docking studies of these complexes have shown strong interactions with specific proteins, which could have implications in pharmaceuticals (Hussain et al., 2020).

• Structural and Biological Aspects

  • The structural diversity of 1-(acyl/aroyl)-3-(substituted) thioureas, a category that includes this compound, makes them important in various fields such as ion sensors, corrosion inhibitors, and pharmaceuticals. Their medicinal applications, in particular, have seen significant advancements, indicating their potential in drug development and other biological applications (Saeed et al., 2017).

• Enzyme Inhibition and Sensing Applications

  • Thiourea derivatives are efficient enzyme inhibitors and can act as sensors for toxic metals like mercury. This highlights their potential in biomedical research, especially in developing therapeutic agents and diagnostic tools (Rahman et al., 2021).

• Chiral Solvating Agents in NMR Spectroscopy

  • Certain thiourea derivatives have been used as chiral solvating agents (CSAs) for enantiodifferentiation of amino acid derivatives in NMR spectroscopy. This application is crucial in stereochemical analysis, relevant in drug discovery and the development of chiral pharmaceuticals (Recchimurzo et al., 2020).

• Cytotoxicity Studies and Anticancer Potential

  • Thiourea derivatives have been investigated for their cytotoxicity against various cancer cell lines, suggesting their potential use in anticancer therapies. This research is vital for the development of new chemotherapeutic agents (Ruswanto et al., 2015).

Mechanism of Action

Target of Action

It’s structurally related to ertapenem , a carbapenem antibiotic that targets bacterial penicillin-binding proteins (PBPs) . PBPs play a crucial role in the synthesis of peptidoglycan, an essential component of bacterial cell walls .

Mode of Action

Ertapenem, a structurally related compound, exhibits a bactericidal mode of action by binding to and inhibiting bacterial pbps . Upon binding to PBPs, Ertapenem inhibits bacterial cell wall synthesis .

Biochemical Pathways

The biosynthesis of aromatic amino acids and their derivatives, such as folic acid and ubiquinones, is a major enzyme network in nature . This pathway is the source of precursors for numerous phenylpropanoid compounds, lignins, auxins, tannins, and other secondary metabolites .

Pharmacokinetics

Ertapenem, a structurally related compound, has a bioavailability of 90% when administered intramuscularly . Its elimination half-life is approximately 4 hours, and it is excreted primarily through the kidneys (80%) and feces (10%) .

Result of Action

Ertapenem, a structurally related compound, is effective against a wide range of gram-positive and gram-negative aerobic and anaerobic bacteria . It is used to treat various bacterial infections .

Action Environment

The fluorescence quenching of certain organic molecules by various quenchers, including aromatic amines, is known to be affected by various factors such as temperature, viscosity, and solvent polarity .